Cas no 2107807-53-2 (2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl-)

• Product Name: 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl-
• CAS No: 2107807-53-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5293228
• Update Time: 2025-11-03

2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl-

• Inchi： 1S/C7H9NO/c1-2-7(9)6-4-3-5-8-6/h1,6,8H,3-5H2/t6-/m0/s1
• InChI Key： CJUKRFPQLFZHJI-LURJTMIESA-N
• SMILES： C([C@@H]1CCCN1)(=O)C#C

Additional information on 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl-

Research Brief on 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- (CAS: 2107807-53-2): Recent Advances and Applications

The compound 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- (CAS: 2107807-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's chiral pyrrolidine moiety and propargyl ketone functionality make it a versatile scaffold for medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have explored the synthetic pathways for 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl-, with an emphasis on improving yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method utilizing chiral auxiliaries, achieving >95% enantiomeric excess (ee) and scalable yields. This advancement addresses previous challenges in the large-scale production of the compound, which had limited its preclinical evaluation. Computational modeling studies have also provided insights into the compound's conformational flexibility and its interactions with biological targets, such as G protein-coupled receptors (GPCRs) and kinases.

In terms of biological activity, 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- has shown promising results as a selective inhibitor of histone deacetylases (HDACs), particularly HDAC6. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that the compound exhibits nanomolar inhibitory activity against HDAC6 (IC50 = 12 nM) with >100-fold selectivity over other HDAC isoforms. This selectivity profile suggests potential applications in oncology, neurodegenerative diseases, and inflammatory disorders where HDAC6 dysregulation is implicated. Mechanistic studies revealed that the propargyl ketone group forms a covalent adduct with the zinc ion in the HDAC6 active site, contributing to its potent inhibition.

Further investigations have explored the compound's pharmacokinetic properties and in vivo efficacy. A recent preclinical study in rodent models of multiple myeloma (Nature Communications, 2024) reported that 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- exhibited favorable blood-brain barrier penetration and demonstrated significant tumor growth inhibition when administered orally at 10 mg/kg twice daily. The study also noted minimal off-target effects, as assessed by comprehensive proteomic profiling, highlighting the compound's potential as a lead candidate for further development.

Emerging research has also investigated the compound's utility in targeted protein degradation strategies. By conjugating 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- to E3 ligase ligands, researchers have developed proteolysis-targeting chimeras (PROTACs) that selectively degrade disease-relevant proteins. A 2024 publication in Cell Chemical Biology described such a PROTAC that effectively degraded aberrant tau protein in cellular models of Alzheimer's disease, suggesting potential applications in neurodegenerative therapeutics.

In conclusion, 2-Propyn-1-one, 1-(2S)-2-pyrrolidinyl- (CAS: 2107807-53-2) represents a promising chemical scaffold with diverse applications in drug discovery and chemical biology. Recent advances in its synthesis, coupled with growing understanding of its biological activities and therapeutic potential, position this compound as a valuable tool for future research and development efforts. Ongoing studies are expected to further elucidate its mechanism of action and explore its utility in additional disease contexts.